N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C26H26BrNO8/c1-31-19-9-14(10-20(32-2)24(19)35-5)23(29)17-13-16(27)7-8-18(17)28-26(30)15-11-21(33-3)25(36-6)22(12-15)34-4/h7-13H,1-6H3,(H,28,30)
• InChI Key: FSLMFCPXPFHPEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)C2=C(C=CC(=C2)Br)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C26H26BrNO8
• Molecular Weight: 560.4 g/mol

Description

N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide, also known as BTB-1, is a synthetic compound that belongs to the class of phenethylamines. It is a potent and selective agonist for the 5-HT2A receptor, which is a subtype of serotonin receptors. The compound has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology, neurochemistry, and neuroscience.

Mechanism of Action

N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide is a potent and selective agonist for the 5-HT2A receptor, which is a subtype of serotonin receptors. The binding of N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide to the receptor leads to the activation of downstream signaling pathways, including the phospholipase C (PLC) pathway, the protein kinase C (PKC) pathway, and the extracellular signal-regulated kinase (ERK) pathway. The activation of these pathways leads to the modulation of various physiological processes, including neurotransmitter release, synaptic plasticity, and gene expression.
Biochemical and Physiological Effects:
N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the enhancement of synaptic plasticity, and the induction of gene expression. The compound has also been shown to have effects on behavior, including the modulation of cognition, memory, and perception.

Advantages and Limitations for Lab Experiments

N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide has several advantages as a research tool, including its high potency and selectivity for the 5-HT2A receptor, which allows for the precise modulation of the receptor's activity. The compound also has a relatively long half-life, which allows for prolonged effects on the receptor. However, the compound has several limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research on N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide. One direction is the investigation of the compound's potential therapeutic applications, particularly in the treatment of psychiatric disorders. Another direction is the study of the neural mechanisms underlying the effects of psychedelics and their potential therapeutic applications. Additionally, further research is needed to elucidate the molecular mechanisms underlying the effects of N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide and its potential interactions with other receptors and signaling pathways.

Synthesis Methods

The synthesis of N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide involves several steps, starting from commercially available starting materials. The first step involves the synthesis of 3,4,5-trimethoxybenzaldehyde from 3,4,5-trimethoxytoluene. The aldehyde is then reacted with 4-bromo-2-nitrobenzoyl chloride to yield the corresponding nitro compound. The nitro compound is then reduced to the corresponding amine, which is subsequently coupled with 3,4,5-trimethoxybenzoic acid to yield N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide.

Scientific Research Applications

N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide has been extensively studied for its potential applications in various fields of research. In pharmacology, the compound has been investigated for its potential as a therapeutic agent for the treatment of various disorders, including depression, anxiety, and schizophrenia. In neurochemistry, N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-3,4,5-trimethoxybenzamide has been used as a tool to investigate the role of the 5-HT2A receptor in various physiological processes, including cognition, memory, and perception. In neuroscience, the compound has been used to study the neural mechanisms underlying the effects of psychedelics and their potential therapeutic applications.